2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol

• IUPAC Name: 2-[(2-bromo-4,5-dimethoxyphenyl)methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C13H20BrNO3/c1-13(2,8-16)15-7-9-5-11(17-3)12(18-4)6-10(9)14/h5-6,15-16H,7-8H2,1-4H3
• InChI Key: AHLTXMCDSQIEJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCC1=CC(=C(C=C1Br)OC)OC
• Molecular Formula: C13H20BrNO3
• Molecular Weight: 318.21 g/mol

Description

2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol, also known as BDMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BDMP is a derivative of the phenethylamine family and has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has been studied extensively for its potential applications in various fields such as neuroscience, medicinal chemistry, and pharmacology. In neuroscience, 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has been used as a tool to study the role of dopamine receptors in the brain. In medicinal chemistry, 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, Parkinson's disease, and schizophrenia. In pharmacology, 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has been used as a reference compound for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol is not fully understood. However, it has been suggested that 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol acts as a dopamine receptor agonist, specifically targeting the D2 receptor subtype. 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has also been shown to exhibit moderate affinity for the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects:
2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol can inhibit the growth of cancer cells and induce apoptosis. In vivo studies have shown that 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol can increase locomotor activity in mice and decrease body temperature. 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol in lab experiments is its high purity and stability. 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol is also readily available and relatively inexpensive. However, one limitation of using 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol. One direction is the development of new drugs based on the structure of 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol. Another direction is the investigation of the potential therapeutic applications of 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol and its effects on the brain and body.
In conclusion, 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol has been extensively studied for its biological and pharmacological properties, and there are several future directions for its study. Understanding the properties and potential applications of 2-[(2-bromo-4,5-dimethoxybenzyl)amino]-2-methyl-1-propanol can lead to the development of new drugs and therapies for the treatment of various diseases.